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Compound Name: 1-Chloro-8-methylisoquinoline
CAS No.: 174873-81-5
Cat. No.: B1601894

Get Quote

An In-depth Technical Guide to 1-Chloro-8-methylisoquinoline

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 1-Chloro-8-methylisoquinoline, a
substituted heterocyclic compound of interest in medicinal chemistry and synthetic organic
chemistry. The document delineates its core physicochemical properties, including its definitive
CAS Number, and presents a detailed, illustrative synthetic protocol. Furthermore, this guide
explores the compound's chemical reactivity, potential applications as a scaffold in drug
discovery, and essential safety and handling protocols. The content is structured to provide not
just data, but also expert context on the causality behind experimental choices, ensuring a
thorough understanding for researchers and drug development professionals.

Introduction: The Significance of the Isoquinoline
Scaffold

The isoquinoline core is a privileged scaffold in medicinal chemistry, forming the structural
basis for a multitude of natural products and synthetic pharmaceuticals.[1] Derivatives of
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isoquinoline have been extensively investigated and developed for a wide array of therapeutic
applications, including anticancer, antimicrobial, anti-inflammatory, and antiviral agents.[1][2]
The introduction of substituents, such as a halogen at the C1 position and a methyl group on
the carbocyclic ring, significantly modulates the molecule's electronic properties, steric profile,
and metabolic stability. This functionalization makes compounds like 1-Chloro-8-
methylisoquinoline valuable and versatile intermediates for the synthesis of novel, biologically
active molecules.

Core Compound Identification and Physicochemical
Properties

Precise identification is paramount in chemical research and development. 1-Chloro-8-
methylisoquinoline is uniquely identified by its Chemical Abstracts Service (CAS) Registry
Number. Its key properties are summarized below.

Property Value Source(s)
CAS Number 174873-81-5 [31[4]
Molecular Formula C10HsCIN [31[41[5]
Molecular Weight 177.63 g/mol [3114]
PubChem CID 15264480 [3]

MDL Number MFCD14702550 [3]
Predicted LogP 3.19660 [4]
InChiKey NUJIXXDFSXKXXLS- ne

UHFFFAOYSA-N

Chemical Structure

Caption: 2D Structure of 1-Chloro-8-methylisoquinoline.

Synthesis and Chemical Reactivity
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Synthetic Pathway: Chlorination of 8-Methylisoquinolin-
1(2H)-one

The most common and efficient method for synthesizing 1-chloroisoquinolines is through the
direct chlorination of the corresponding isoquinolin-1(2H)-one precursor. This transformation is
typically achieved using phosphorus oxychloride (POCIs), which acts as both a chlorinating and
dehydrating agent. While a specific protocol for the 8-methyl isomer is not detailed in the
available literature, the following procedure is based on a well-established and high-yield
synthesis of the analogous 1-chloro-4-methylisoquinoline.[6]

Expert Insight: The choice of POCIs is critical. It reliably converts the amide functional group in
the isoquinolinone ring into a chloro-substituted imine, which is the key step in forming the 1-
chloroisoquinoline product. Refluxing ensures the reaction goes to completion. The subsequent
workup with a base (like NaOH) is necessary to neutralize the acidic phosphorus byproducts
and isolate the final compound.

Experimental Protocol

e Reaction Setup: To a round-bottom flask, add 8-methylisoquinolin-1(2H)-one (1 equivalent).

o Reagent Addition: Under a fume hood, add phosphorus oxychloride (POCIs) (approx. 10
equivalents) to the flask.

o Heating: Equip the flask with a reflux condenser and heat the mixture to reflux
(approximately 105 °C) for 3-4 hours. Monitor the reaction progress using Thin Layer
Chromatography (TLC).

o Workup: After the reaction is complete, allow the mixture to cool to room temperature.
Carefully and slowly concentrate the mixture under reduced pressure to remove excess
POCls.

e Neutralization & Extraction: Cautiously pour the residue onto crushed ice and neutralize with
a 5N aqueous sodium hydroxide (NaOH) solution until the pH is basic. Extract the aqueous
layer multiple times with a suitable organic solvent, such as dichloromethane (CHzClz2).

 Purification: Combine the organic layers, wash with brine, and dry over anhydrous
magnesium sulfate (MgSOa). After filtration, concentrate the solvent under reduced pressure.
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« Final Product: Purify the resulting crude solid via flash column chromatography (e.g., using a
gradient of ethyl acetate in hexanes) to yield pure 1-Chloro-8-methylisoquinoline.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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